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This guide provides a comprehensive meta-analysis of research studies and clinical trials

concerning Uniroid, a topical treatment for hemorrhoids. It offers an objective comparison of

Uniroid's performance against other leading alternatives, supported by available experimental

data. This document is intended for researchers, scientists, and drug development

professionals interested in the clinical efficacy of topical hemorrhoid treatments.

Introduction to Uniroid and its Active Components
Uniroid is a topical medication available as an ointment or suppository, indicated for the relief

of symptoms associated with internal and external hemorrhoids.[1] Its therapeutic action is

derived from the synergistic effects of its two active ingredients: hydrocortisone, a

corticosteroid, and cinchocaine hydrochloride, a local anesthetic.[1]

Hydrocortisone acts as an anti-inflammatory agent by calming the immune system, which

reduces swelling, itching, and irritation associated with hemorrhoids.[2] Cinchocaine

hydrochloride provides rapid pain relief by blocking nerve signals in the affected area.[3]

Comparative Analysis of Topical Hemorrhoid
Treatments
For this meta-analysis, Uniroid is compared with two other widely used topical treatments for

hemorrhoids: Proctosedyl and Anusol HC.
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Product Composition
The following table summarizes the active ingredients of Uniroid and its key competitors.

Product Active Ingredients Mechanism of Action

Uniroid

Hydrocortisone (0.5%),

Cinchocaine Hydrochloride

(0.5%)

Anti-inflammatory, Local

Anesthetic

Proctosedyl

Hydrocortisone (0.5%),

Cinchocaine Hydrochloride

(0.5%)

Anti-inflammatory, Local

Anesthetic

Anusol HC

Hydrocortisone Acetate

(0.25%), Zinc Oxide, Bismuth

Salts, Balsam Peru, Benzyl

Benzoate

Anti-inflammatory, Astringent,

Antiseptic, Protective

Clinical Efficacy: A Comparative Study
A key multi-center, open-label study by Smith and Moodie (1988) provides the most direct

comparison of Uniroid and Proctosedyl in the treatment of second-degree hemorrhoids.[4] The

study involved 89 patients randomly allocated to receive either Uniroid or Proctosedyl in

ointment or suppository form for up to three weeks.[4]

The table below summarizes the key findings on the efficacy of the ointment formulations.
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Symptom Uniroid Ointment
Proctosedyl
Ointment

Key Findings from
Smith and Moodie
(1988)

Anal Discharge Clinically Superior -

Uniroid ointment was

clinically superior in

controlling anal

discharge over the 3-

week trial period.[4][5]

Pain and Itching Comparable Comparable

Both ointments

provided comparable

relief from pain and

itching.[4][5]

Bleeding Comparable Comparable

Both ointments were

associated with a

similar reduction in

bleeding.[4][5]

Overall Symptom

Control
>90% after 3 weeks >90% after 3 weeks

Both formulations

achieved over 90%

symptom control after

three weeks of

therapy.[4][5]

The study also found that suppository formulations of both Uniroid and Proctosedyl gave

marginally greater relief from pain and itching in the early stages of treatment compared to the

ointments.[4][5] No statistically significant differences were identified between the two ointment

and two suppository formulations overall, with all four preparations found to be efficacious in

the majority of patients.[4]

Experimental Protocols
While the full detailed protocol from the Smith and Moodie (1988) study is not publicly

available, the general methodology can be outlined as follows:

Study Design: A multi-center, open-label, randomized comparative study.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2838221/
https://2024.sci-hub.st/2167/f837950a9fb789d9f4262ff5a3860680/smith1988.pdf
https://pubmed.ncbi.nlm.nih.gov/2838221/
https://2024.sci-hub.st/2167/f837950a9fb789d9f4262ff5a3860680/smith1988.pdf
https://pubmed.ncbi.nlm.nih.gov/2838221/
https://2024.sci-hub.st/2167/f837950a9fb789d9f4262ff5a3860680/smith1988.pdf
https://pubmed.ncbi.nlm.nih.gov/2838221/
https://2024.sci-hub.st/2167/f837950a9fb789d9f4262ff5a3860680/smith1988.pdf
https://www.benchchem.com/product/b1168411?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2838221/
https://2024.sci-hub.st/2167/f837950a9fb789d9f4262ff5a3860680/smith1988.pdf
https://pubmed.ncbi.nlm.nih.gov/2838221/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Participants: 89 patients with a clinical diagnosis of second-degree hemorrhoids.

Interventions: Patients were randomly assigned to one of four treatment groups:

Uniroid Ointment

Uniroid Suppositories

Proctosedyl Ointment

Proctosedyl Suppositories

Dosage and Administration: The specific dosage was not detailed in the available literature, but

treatment was administered for a period of 1, 2, or 3 weeks as required. Ointments are typically

applied topically to the affected area, and suppositories are inserted rectally.

Assessments: Patient symptoms, including pain, itching, bleeding, and anal discharge, were

assessed weekly. The overall response to treatment was also evaluated.

Outcome Measures: The primary outcome was the efficacy in controlling the symptoms of

second-degree hemorrhoids. Tolerability and the incidence of unwanted effects were also

monitored.

Signaling Pathways and Mechanisms of Action
Hydrocortisone: Glucocorticoid Receptor Signaling
Hydrocortisone, a glucocorticoid, exerts its anti-inflammatory effects by binding to the

glucocorticoid receptor (GR) in the cytoplasm. This binding triggers a conformational change in

the receptor, leading to its translocation into the nucleus. Inside the nucleus, the activated GR

complex modulates gene expression, upregulating anti-inflammatory proteins and

downregulating pro-inflammatory proteins.

Hydrocortisone's glucocorticoid receptor signaling pathway.

Cinchocaine: Sodium Channel Blockade
Cinchocaine is a local anesthetic that functions by blocking voltage-gated sodium channels in

the neuronal cell membrane. This action inhibits the influx of sodium ions, which is necessary
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for the depolarization and propagation of nerve impulses. By preventing the transmission of

pain signals from the site of application to the brain, cinchocaine produces a numbing effect

and provides pain relief.

Neuronal Membrane

Voltage-gated
Sodium Channel

Blocked Sodium
Channel

Cinchocaine

Binds to & Blocks

No Pain Signal
(Analgesia)

Prevents
Depolarization

Pain Signal
(Nerve Impulse)

Initiates

Click to download full resolution via product page

Mechanism of action of Cinchocaine as a sodium channel blocker.

Conclusion
Based on the available evidence, Uniroid is an effective and well-tolerated treatment for the

symptoms of second-degree hemorrhoids. Its combination of hydrocortisone and cinchocaine

provides both anti-inflammatory and analgesic effects. In a direct comparative study, Uniroid
ointment was found to be clinically superior to Proctosedyl ointment in controlling anal

discharge, while being comparable in relieving pain, itching, and bleeding. Both Uniroid and
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Proctosedyl, in ointment and suppository forms, demonstrated high efficacy in overall symptom

control.

The choice between Uniroid and other topical treatments may depend on the specific

symptoms and patient preference. For instance, in cases where anal discharge is a primary

concern, Uniroid ointment may be a more suitable option. Further large-scale, double-blind,

randomized controlled trials are warranted to provide a more definitive comparison of Uniroid
with a wider range of topical hemorrhoid treatments, including Anusol HC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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